Cas no 1403767-05-4 (5-bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product name: 5-bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 1403767-05-4
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• MDL: MFCD23106342
• CID: 3163258
• PubChem ID: 135742063

5-bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromopyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 5-bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 5-Bromopyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• SB22088
• PB36290
• FCH2311308
• AK171921
• 5-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 5-bromo-
• 5-Bromopyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, AldrichCPR
• SY098253
• CS-0050600
• 5-BROMO-3H-PYRROLO[2,1-F][1,2,4]TRIAZIN-4-ONE
• SCHEMBL24458554
• 5-bromopyrrolo[2,1-f][1,2,4]triazin-4-ol
• AKOS025291335
• DTXSID701254322
• 1403767-05-4
• MFCD23106342
• AS-34960
• SCHEMBL21561487
• DB-168941
• 5-Bromopyrrolo(2,1-f)(1,2,4)triazin-4(1H)-one

• MDL： MFCD23106342
• Inchi： 1S/C6H4BrN3O/c7-4-1-2-10-5(4)6(11)8-3-9-10/h1-3H,(H,8,9,11)
• InChI Key： QLJWEBUUMZXTAL-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])N2C=1C(N([H])C([H])=N2)=O

Computed Properties

• Exact Mass: 212.95377g/mol
• Monoisotopic Mass: 212.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines